Cas no 1521682-84-7 (2-amino-1-(1H-imidazol-2-yl)ethan-1-ol)

• Product Name: 2-amino-1-(1H-imidazol-2-yl)ethan-1-ol
• CAS No: 1521682-84-7
• MF: C₅H₉N₃O
• MW: 127.144460439682
• CID: 5820439
• PubChem ID: 54136921
• Update Time: 2025-05-24

2-amino-1-(1H-imidazol-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(1H-imidazol-2-yl)ethan-1-ol
• 1521682-84-7
• EN300-1789516
• SCHEMBL17282910

• Inchi： 1S/C5H9N3O/c6-3-4(9)5-7-1-2-8-5/h1-2,4,9H,3,6H2,(H,7,8)
• InChI Key： NYJJMIDCSXJSHR-UHFFFAOYSA-N
• SMILES： OC(CN)C1=NC=CN1

Computed Properties

• Exact Mass: 127.074561919g/mol
• Monoisotopic Mass: 127.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 74.9Ų

Additional information on 2-amino-1-(1H-imidazol-2-yl)ethan-1-ol

Introduction to 2-amino-1-(1H-imidazol-2-yl)ethan-1-ol (CAS No. 1521682-84-7)

The compound 2-amino-1-(1H-imidazol-2-yl)ethan-1-ol, also known by its CAS registry number CAS No. 1521682-84-7, is a versatile organic molecule with significant applications in various fields of chemistry and biology. This compound is characterized by its unique structure, which includes an imidazole ring and an amino alcohol functional group. The presence of these functional groups makes it highly reactive and suitable for a wide range of chemical transformations.

Recent studies have highlighted the potential of 2-amino-1-(1H-imidazol-2-yl)ethan-1-ol in drug discovery and development. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the design of inhibitors for enzymes involved in diseases such as cancer and neurodegenerative disorders. The compound's ability to form hydrogen bonds and its flexibility make it an ideal candidate for molecular recognition and binding studies.

In addition to its role in medicinal chemistry, CAS No. 1521682-84 has also been utilized in the synthesis of advanced materials. For instance, it has been employed as a precursor for the preparation of metalloporphyrins and other coordination complexes, which find applications in catalysis, sensors, and energy storage devices. The imidazole moiety in the molecule plays a crucial role in stabilizing metal centers, making it a valuable component in such systems.

The synthesis of 2-amino-imidazole-based compounds has been optimized through various methodologies, including nucleophilic substitution, condensation reactions, and catalytic processes. These advancements have significantly improved the yield and purity of the compound, making it more accessible for large-scale applications.

From an environmental perspective, the biodegradability and toxicity profiles of CAS No. 152168-7 have been extensively studied to ensure its safe use in industrial and research settings. Regulatory agencies have established guidelines for handling this compound, emphasizing proper disposal methods and exposure limits to protect both human health and the environment.

In conclusion, 2-amino-imidazole-ethanol, or CAS No. 1521682–84–7, stands out as a multifaceted molecule with promising prospects across diverse scientific domains. Its structural features, combined with recent research breakthroughs, position it as a key player in advancing modern chemical science.